2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole
Overview
Description
2-Chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole (C3FMTh) is a heterocyclic compound that has been the subject of numerous scientific studies. C3FMTh has a wide range of applications in the laboratory, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, C3FMTh has been studied for its potential biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been studied for a wide range of applications in scientific research. For example, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been used as a building block in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been studied for its potential use in the synthesis of polymers and catalysts, as well as its potential applications in molecular biology and biochemistry.
Mechanism of Action
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been studied for its potential mechanism of action. It is believed that 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole acts as an inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of DNA. In addition, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been studied for its potential ability to bind to and inhibit other enzymes, such as cyclooxygenase-2 and phospholipase A2.
Biochemical and Physiological Effects
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been studied for its potential biochemical and physiological effects. In laboratory studies, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been found to inhibit the growth of certain bacteria and fungi, as well as to inhibit the synthesis of DNA in certain cells. In animal studies, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has been found to reduce inflammation, as well as to reduce the risk of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. In addition, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole is relatively non-toxic and has a wide range of potential applications. However, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has several limitations for laboratory experiments. For example, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole is relatively insoluble in water, which can make it difficult to use in some experiments. In addition, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole is relatively expensive, which can limit its use in some laboratory experiments.
Future Directions
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole has several potential future directions. For example, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole could be further studied for its potential applications in the synthesis of polymers and catalysts. In addition, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole could be further studied for its potential biochemical and physiological effects, as well as its potential mechanism of action. 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole could also be studied for its potential use in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Finally, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole could be studied for its potential use in the treatment of certain diseases and conditions.
Synthesis Methods
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole can be synthesized through a variety of methods. The most common method is the reaction of 3-fluorophenol with 3-chloro-4-methylthiazolium chloride in the presence of a base, such as sodium carbonate. This reaction yields 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole as a solid product. Other methods, such as the reaction of 3-fluorophenol with 3-chloro-4-methylthiazolium bromide, have also been used to synthesize 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole involves the reaction of 2-chloro-4-(3-fluorophenyl)thioacetamide with methyl iodide in the presence of a base to form the intermediate 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazol-3-ium iodide. This intermediate is then treated with a strong base to deprotonate the thiazolium ion and form the final product.", "Starting Materials": [ "2-chloro-3-fluoroaniline", "carbon disulfide", "methylamine hydrochloride", "sodium hydroxide", "methyl iodide" ], "Reaction": [ "Step 1: React 2-chloro-3-fluoroaniline with carbon disulfide and methylamine hydrochloride to form 2-chloro-4-(3-fluorophenyl)thioacetamide.", "Step 2: React 2-chloro-4-(3-fluorophenyl)thioacetamide with methyl iodide in the presence of a base to form the intermediate 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazol-3-ium iodide.", "Step 3: Treat the intermediate with a strong base, such as sodium hydroxide, to deprotonate the thiazolium ion and form the final product, 2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole." ] } | |
CAS RN |
1188043-08-4 |
Product Name |
2-chloro-4-(3-fluorophenyl)-5-methyl-1,3-thiazole |
Molecular Formula |
C10H7ClFNS |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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